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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the crystal structures of key intermetallic

phases in the titanium aluminide (Ti-Al) system. Understanding these structures is crucial for

the development and application of these high-performance materials in demanding

environments. This document details the crystallographic data, experimental determination

methods, and phase relationships of the primary titanium aluminide intermetallics.

Core Titanium Aluminide Phases and Their Crystal
Structures
Titanium aluminide alloys derive their exceptional properties from a combination of intermetallic

phases, each with a distinct crystal structure. The most technologically important phases are

the gamma-titanium aluminide (γ-TiAl) and the alpha-2 titanium aluminide (α₂-Ti₃Al). The high-

temperature beta phase (β-Ti(Al)) and other intermetallics like TiAl₃ also play significant roles in

the phase equilibria and microstructure of these alloys.

Gamma-Titanium Aluminide (γ-TiAl)
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The γ-TiAl phase is the cornerstone of many commercial titanium aluminide alloys, offering a

desirable balance of low density, high-temperature strength, and oxidation resistance.[1] It

possesses an ordered face-centered tetragonal (FCT) L1₀ crystal structure.[2][3] In this

arrangement, layers of titanium and aluminum atoms are stacked along the c-axis.[2] The

tetragonality (c/a ratio) is slightly greater than 1, typically around 1.02, and is influenced by the

aluminum concentration.[2]

Alpha-2 Titanium Aluminide (α₂-Ti₃Al)
The α₂-Ti₃Al phase is another critical constituent, often coexisting with the γ-TiAl phase in

lamellar microstructures. It has an ordered hexagonal D0₁₉ crystal structure.[1][4][5] This phase

provides strength and creep resistance at elevated temperatures.

Beta-Titanium Aluminide (β-Ti(Al) and βo-TiAl)
At high temperatures, titanium aluminide alloys can form a disordered body-centered cubic

(BCC) β-Ti(Al) phase.[6] This phase is crucial for the hot workability of these alloys. Upon

cooling or with the addition of certain alloying elements, the disordered β phase can undergo

an ordering transformation to the B2 (CsCl-type) ordered cubic structure, designated as βo-

TiAl.[7][8] The presence and stability of the β/βo phase are highly dependent on the alloy

composition and thermal history.[8]

Other Titanium Aluminide Phases
Other intermetallic compounds exist within the Ti-Al system, such as TiAl₃. TiAl₃ has a D0₂₂

crystal structure, which is a body-centered tetragonal structure.[9] It is known for its excellent

oxidation resistance but suffers from low ductility.[4]

Quantitative Crystallographic Data
The precise lattice parameters of the titanium aluminide phases are influenced by factors such

as composition and temperature. The following table summarizes the key crystallographic data

for the primary intermetallic phases.
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Phase
Chemic
al
Formula

Crystal
System

Space
Group

Pearson
Symbol

Lattice
Paramet
ers (a, c
in Å)

c/a
Ratio

Ref.

γ-TiAl TiAl
Tetragon

al
P4/mmm tP2

a ≈ 4.00,

c ≈ 4.07
≈ 1.02 [2][10]

α₂-Ti₃Al Ti₃Al
Hexagon

al
P6₃/mmc hP8

a ≈ 5.78,

c ≈ 4.63
≈ 0.80 [5][11]

β-Ti(Al) Ti(Al) Cubic Im-3m cI2 a ≈ 3.32 1

βo-TiAl TiAl Cubic Pm-3m cP2 a ≈ 3.18 1 [8]

TiAl₃ TiAl₃
Tetragon

al
I4/mmm tI8

a ≈ 3.85,

c ≈ 8.61
≈ 2.24 [2]

Note: Lattice parameters can vary with specific alloy composition and temperature. The

aluminum content has a notable effect on the lattice parameters of the γ-TiAl phase.[9]

Experimental Determination of Crystal Structures
The determination and analysis of the crystal structures of titanium aluminide intermetallics are

primarily carried out using X-ray diffraction (XRD) and transmission electron microscopy (TEM).

X-ray Diffraction (XRD)
XRD is a fundamental technique for phase identification and the precise measurement of lattice

parameters.

Methodology:

Sample Preparation: Samples are typically prepared by standard metallographic procedures,

including grinding and polishing to obtain a flat, deformation-free surface. For powder

diffraction, the alloy is pulverized into a fine powder.

Instrument Setup: A powder diffractometer equipped with a copper (Cu) Kα radiation source

is commonly used. Data is collected over a 2θ range that covers the principal diffraction
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peaks of the expected phases.

Phase Identification: The experimental diffraction pattern is compared with standard

diffraction patterns from databases (e.g., ICDD) to identify the phases present in the sample.

Quantitative Analysis (Rietveld Refinement): For multiphase alloys, Rietveld refinement is a

powerful method used for quantitative phase analysis and the precise determination of lattice

parameters.[2] This technique involves fitting a calculated diffraction pattern to the

experimental data, allowing for the refinement of structural and microstructural parameters.

[8]

Transmission Electron Microscopy (TEM)
TEM provides high-resolution imaging and diffraction information, enabling detailed

characterization of the crystal structure and defects.

Methodology:

Initial Sample Preparation: A thin slice of the material is cut from the bulk sample, typically

using a diamond saw.

Mechanical Thinning: The slice is mechanically ground and polished to a thickness of about

100 µm. A 3 mm disc is then punched out from the thinned slice.

Final Thinning to Electron Transparency:

Electropolishing: This technique is suitable for conductive metallic samples. The 3 mm

disc is electropolished in a temperature-controlled electrolyte bath until a small hole

appears in the center. The thin area around the hole is electron transparent.

Ion Milling: A focused beam of ions is used to sputter material from the sample, creating a

thin, electron-transparent area. This method is applicable to a wide range of materials.[6]

[12]

Imaging and Diffraction: The prepared sample is then examined in a TEM. Selected area

electron diffraction (SAED) patterns are used to determine the crystal structure and

orientation of individual grains and phases. High-resolution TEM (HRTEM) allows for the

direct imaging of the atomic lattice.
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Phase Relationships and Transformations
The relationships between the different titanium aluminide phases are complex and are best

understood through the Ti-Al phase diagram. The diagram illustrates the stability of the various

phases as a function of temperature and composition.
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Caption: Key phase transformations in the Ti-Al system.

The diagram above illustrates the primary transformation pathways in titanium-rich Ti-Al alloys.

Solidification from the liquid phase often leads to the formation of the high-temperature β

phase. Upon cooling, the β phase transforms to the α phase, which can then undergo an
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ordering reaction to form the α₂ phase. The γ phase can precipitate from the α phase or form

through a eutectoid decomposition of the α₂ phase. The disordered β phase can also order to

the βo phase under specific conditions. The orientation relationship between the parent and

product phases during these transformations, such as the Burgers orientation relationship for

the β to α transformation, plays a critical role in the development of the final microstructure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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